Cas no 103797-19-9 (4-TERT-BUTYL-2-NITRO-BENZOIC ACID)

4-TERT-BUTYL-2-NITRO-BENZOIC ACID is a nitro-substituted benzoic acid derivative characterized by the presence of a tert-butyl group at the para position relative to the carboxylic acid functionality. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its nitro and carboxyl groups offer reactive sites for further functionalization, enabling diverse chemical transformations. The tert-butyl substituent enhances steric and electronic properties, influencing reactivity and solubility. The compound is typically supplied as a high-purity solid, ensuring consistency in synthetic applications. Proper handling is advised due to potential sensitivity to heat and incompatibility with strong oxidizing agents.

4-TERT-BUTYL-2-NITRO-BENZOIC ACID structure

103797-19-9 structure

Product Name:4-TERT-BUTYL-2-NITRO-BENZOIC ACID

CAS No:103797-19-9

MF:C₁₁H₁₃NO₄

MW:223.225223302841

MDL:MFCD01463292

CID:125853

PubChem ID:257326

Update Time:2025-06-07

4-TERT-BUTYL-2-NITRO-BENZOIC ACID Chemical and Physical Properties

Names and Identifiers

- 4-TERT-BUTYL-2-NITRO-BENZOIC ACID
- 4-tert-butyl-2-nitrobenzoic acid
- 2-Nitro-4-tert.-butylbenzoesaeure
- 2-nitro-4-tert-butyl-benzoic acid
- 4-tert-Butyl-2-nitro-benzoesaeure
- 2-nitro-4-tert-butylbenzoic acid
- WVADEHDXGNQZNV-UHFFFAOYSA-N
- Oprea1_114085
- Benzoic acid, 4-(1,1-dimethylethyl)-2-nitro-
- CS-0253248
- NCIOpen2_004856
- FT-0701470
- 103797-19-9
- 4-(t-butyl)-2-nitrobenzoic acid
- D85828
- NSC-85294
- Pyrido[4',3':4,5]thieno[2,3-d]pyrimidine,4-chloro-5,6,7,8-tetrahydro-7-methyl-,monohydrochloride
- AE-562/12222042
- Z2044822409
- NSC85294
- 4-(tert-butyl)-2-nitrobenzoic acid
- DTXSID80292749
- EN300-631699
- AS-76312
- AKOS015909357
- SCHEMBL700691
- DB-059054
- MDL： MFCD01463292
- Inchi： 1S/C11H13NO4/c1-11(2,3)7-4-5-8(10(13)14)9(6-7)12(15)16/h4-6H,1-3H3,(H,13,14)
- InChI Key： WVADEHDXGNQZNV-UHFFFAOYSA-N
- SMILES： OC(C1C=CC(=CC=1[N+](=O)[O-])C(C)(C)C)=O

Computed Properties

Exact Mass: 223.08400
Monoisotopic Mass: 223.08445790g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 83.1Å²

Experimental Properties

PSA: 83.12000
LogP: 3.11370

4-TERT-BUTYL-2-NITRO-BENZOIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	K81156-1g	4-TERT-BUTYL-2-NITRO-BENZOICACID	103797-19-9	95%	1g	$475	2023-09-03
eNovation Chemicals LLC	K81156-5g	4-TERT-BUTYL-2-NITRO-BENZOICACID	103797-19-9	95%	5g	$880	2023-09-03
Enamine	EN300-631699-0.05g	4-tert-butyl-2-nitrobenzoic acid	103797-19-9	95.0%	0.05g	$38.0	2025-03-21
Enamine	EN300-631699-0.1g	4-tert-butyl-2-nitrobenzoic acid	103797-19-9	95.0%	0.1g	$57.0	2025-03-21
Enamine	EN300-631699-0.25g	4-tert-butyl-2-nitrobenzoic acid	103797-19-9	95.0%	0.25g	$81.0	2025-03-21
Enamine	EN300-631699-0.5g	4-tert-butyl-2-nitrobenzoic acid	103797-19-9	95.0%	0.5g	$127.0	2025-03-21
Enamine	EN300-631699-1.0g	4-tert-butyl-2-nitrobenzoic acid	103797-19-9	95.0%	1.0g	$163.0	2025-03-21
Enamine	EN300-631699-2.5g	4-tert-butyl-2-nitrobenzoic acid	103797-19-9	95.0%	2.5g	$248.0	2025-03-21
Enamine	EN300-631699-5.0g	4-tert-butyl-2-nitrobenzoic acid	103797-19-9	95.0%	5.0g	$391.0	2025-03-21
Enamine	EN300-631699-10.0g	4-tert-butyl-2-nitrobenzoic acid	103797-19-9	95.0%	10.0g	$570.0	2025-03-21